Cas no 540778-94-7 (ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate
• CAS No: 540778-94-7
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 3272296
• PubChem ID: 22345479
• Update Time: 2025-06-10

ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(3-BROMO-4-METHOXYPHENYL)-, ETHYL ESTER, (2E)-
• 3-(3-Bromo-4-methoxy-phenyl)-acrylic acid ethyl ester
• Ethyl (E)-3-(3-bromo-4-methoxyphenyl)acrylate
• ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate
• SCHEMBL2389148
• 540778-94-7
• EN300-1453833
• CS-0298728

• Inchi： 1S/C12H13BrO3/c1-3-16-12(14)7-5-9-4-6-11(15-2)10(13)8-9/h4-8H,3H2,1-2H3/b7-5+
• InChI Key： BHVXYKORYGCMHC-FNORWQNLSA-N
• SMILES： C(OCC)(=O)/C=C/C1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 284.00481Da
• Monoisotopic Mass: 284.00481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate

Ethyl (2E)-3-(3-Bromo-4-Methoxyphenyl)Prop-2-enoate: A Comprehensive Overview

Ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate, identified by the CAS number 540778-94-7, is a compound of significant interest in the field of organic chemistry. This compound is a member of the enoate family, characterized by its conjugated enone system and substituted aromatic ring. The presence of a bromine atom and a methoxy group on the aromatic ring introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations.

The structure of ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate consists of an ethyl ester group attached to a substituted cinnamate moiety. The (2E) configuration indicates that the double bond between the carbon atoms is in the trans conformation. This stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate as a key intermediate in the synthesis of tyrosine kinase inhibitors. These inhibitors are critical in targeting various diseases, including cancer, where unregulated tyrosine kinase activity contributes to tumor growth and metastasis. The bromine substituent on the aromatic ring facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

In addition to its role in medicinal chemistry, ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate has been explored for its potential in materials science. The compound's conjugated system makes it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements have demonstrated that derivatives of this compound can exhibit enhanced electron transport properties, making them suitable for high-performance electronic applications.

The synthesis of ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate typically involves a multi-step process, starting from readily available starting materials such as cinnamic acid derivatives. One common approach involves Friedel-Crafts alkylation or acylation to introduce substituents onto the aromatic ring, followed by esterification to form the enoate moiety. Optimization of reaction conditions, such as temperature and catalyst selection, has been shown to significantly impact yield and stereochemical outcome.

From an analytical standpoint, ethyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoyl compounds have been extensively studied using various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has proven invaluable in confirming the compound's structure and stereochemistry. High-resolution mass spectrometry (HRMS) has also been employed to determine molecular weights and confirm elemental composition, ensuring accuracy in both synthetic and analytical processes.

Recent research has also focused on understanding the photophysical properties of ethyl (2E)-3-(3-bromo_4-methoxyphenyl)prop_2-enoyl compounds. Studies have revealed that these compounds exhibit strong fluorescence under UV light due to their extended conjugation system. This property makes them promising candidates for use as fluorescent probes in bioimaging applications.

In conclusion, ethyl (2E)-3-(3-bromo_4-methoxyphenyl)prop_2-enoyl compounds represent a versatile class of molecules with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to drive innovative research directions. As advancements in synthetic methodologies and analytical techniques unfold, it is anticipated that these compounds will play an increasingly significant role in both academic and industrial settings.